Cas no 80861-20-7 (Benzenamine, 3-[3-(3,4-dimethoxyphenyl)propyl]-)

• Product Name: Benzenamine, 3-[3-(3,4-dimethoxyphenyl)propyl]-
• CAS No: 80861-20-7
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 704939
• PubChem ID: 12790567
• Update Time: 2025-04-19

Benzenamine, 3-[3-(3,4-dimethoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[3-(3,4-dimethoxyphenyl)propyl]-
• 3-[3-(3,4-dimethoxyphenyl)propyl]aniline
• DTXSID70509954
• SCHEMBL11128115
• 80861-20-7

• Inchi： 1S/C17H21NO2/c1-19-16-10-9-14(12-17(16)20-2)6-3-5-13-7-4-8-15(18)11-13/h4,7-12H,3,5-6,18H2,1-2H3
• InChI Key： TZCIQRWXPMERKI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCCC1C=CC=C(C=1)N)OC

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.5Ų